- Synthesis of enantiopure cyclopropyl esters from (-)-levoglucosenone, Organic & Biomolecular Chemistry, 2016, 14(31), 7520-7528
Cas no 1973459-72-1 (Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate)
1973459-72-1 structure
Product Name:Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate
CAS No:1973459-72-1
MF:C13H16O3
MW:220.264344215393
CID:5667577
Update Time:2024-02-02
Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate
-
- Inchi: 1S/C13H16O3/c1-2-16-12(15)13(8-11(13)9-14)10-6-4-3-5-7-10/h3-7,11,14H,2,8-9H2,1H3/t11-,13-/m1/s1
- InChI Key: QARSPTFXRPOIBY-DGCLKSJQSA-N
- SMILES: [C@@]1(C2=CC=CC=C2)(C(OCC)=O)C[C@@H]1CO
Experimental Properties
- Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 328.6±25.0 °C(Predicted)
- pka: 15.10±0.10(Predicted)
Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Toluene , Tetrahydrofuran ; 10 min, rt; 20 min, rt
1.2 Reagents: Monosodium phosphate Solvents: Water ; rt
1.2 Reagents: Monosodium phosphate Solvents: Water ; rt
Reference
Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate Preparation Products
Ethyl (1S,2S)-2-(hydroxymethyl)-1-phenylcyclopropanecarboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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